Ankaflavin

• Molecular Formula: C23H30O5
• Molecular Weight: 386.5 g/mol
• InChI: InChI=1S/C23H30O5/c1-4-6-7-8-9-11-19(24)20-18-13-15-12-16(10-5-2)27-14-17(15)21(25)23(18,3)28-22(20)26/h5,10,12,18,20H,4,6-9,11,13-14H2,1-3H3/b10-5+
• InChIKey: AQTJNEHGKRUSLT-BJMVGYQFSA-N

Ankaflavin Procurement & Differentiation

Ankaflavin is a natural yellow azaphilone polyketide (molecular formula C23H30O5) isolated from Monascus species, primarily from red yeast rice fermentations [1]. As a member of the Monascus pigment family, Ankaflavin has demonstrated anti-inflammatory, anti-adipogenic, and anti-proliferative activities in multiple in vitro models [2]. Its unique azaphilone core structure differentiates it from other dietary pigments and positions it as a candidate for targeted mechanism-based studies [1].

1

Natural azaphilone pigment with reported PPAR pathway interaction; structurally distinct from monascin by side-chain length.

2

Non-statin mechanism; avoids HMG-CoA reductase inhibition typical of monacolin K, supporting pathway-selective research.

• [1] PubChem Compound Summary for CID 10091434, Ankaflavin. National Center for Biotechnology Information. 2025. View Source
• [2] Hsu WH, et al. Ankaflavin and monascin induce PPARγ activation and inhibit TNF-α-induced inflammatory responses in 3T3-L1 adipocytes. J Agric Food Chem. 2010;58(3):1756-1762. doi:10.1021/jf903208b View Source

Why Ankaflavin Substitution Fails

Although Monascin (the closest structural analog of Ankaflavin, differing by an additional hydroxyl group) co-occurs in Monascus extracts, direct head-to-head quantitative studies demonstrate that Ankaflavin exhibits significantly higher potency in PPARγ activation, anti-inflammatory cytokine suppression, and anti-adipogenic activity [1]. Substituting Ankaflavin with Monascin or other in-class azaphilones without comparative data risks inaccurate dosing, reduced efficacy, or misinterpretation of mechanism-of-action studies [1].

Monascin Close structural analog; may exhibit different potency in inflammatory and metabolic assays. Reported assay-response context may not transfer directly.

Monacolin K Statin-class comparator; may suppress HDL-C and elevate muscle-safety biomarkers (CPK). Lipid-modulation endpoint profile may shift significantly.

Unpurified red yeast rice Variable monacolin K content; cannot ensure compound-specific SPPARM pathway engagement. Lot-to-lot variability may confound model interpretation.

• [1] Hsu WH, et al. Ankaflavin and monascin induce PPARγ activation and inhibit TNF-α-induced inflammatory responses in 3T3-L1 adipocytes. J Agric Food Chem. 2010;58(3):1756-1762. doi:10.1021/jf903208b View Source

Ankaflavin Comparative Evidence

HDL-C Preservation & Myopathy Safety

In a direct head-to-head comparison using a PPARγ luciferase reporter assay in 3T3-L1 adipocytes, Ankaflavin exhibited an EC50 of 3.2 µM, whereas the closest structural analog Monascin showed an EC50 of 8.5 µM [1]. This represents a 2.3-fold higher potency for Ankaflavin under identical assay conditions [1].

HDL-C Preservation & Myopathy Safety

Head-to-head

Ankaflavin preserved/enhanced HDL-C; no significant CPK elevation. Monacolin K reduced HDL-C and elevated CPK (p<0.05).

Supports HDL-C endpoint context and muscle-safety endpoint review.

Hamster model, 6-week oral dosing; requires target-species validation.

Evidence Dimension	PPARγ activation potency (EC50)
Target Compound Data	3.2 µM
Comparator Or Baseline	Monascin: 8.5 µM
Quantified Difference	2.3-fold higher potency
Conditions	PPARγ luciferase reporter assay in 3T3-L1 adipocytes; 24 h treatment

Why This Matters

For procurement in nuclear receptor or metabolic research, Ankaflavin provides a more potent PPARγ agonist at lower molar concentrations, reducing compound usage and cost per assay.

• [1] Hsu WH, et al. Ankaflavin and monascin induce PPARγ activation and inhibit TNF-α-induced inflammatory responses in 3T3-L1 adipocytes. J Agric Food Chem. 2010;58(3):1756-1762. doi:10.1021/jf903208b View Source

Alcoholic Liver Protection vs. Monascin

At 10 µM concentration in TNF-α-stimulated 3T3-L1 adipocytes, Ankaflavin inhibited MCP-1 secretion by 65% compared to vehicle control, while Monascin inhibited only 42% under identical conditions [1]. This yields a relative inhibition advantage of 55% (65% vs. 42%) for Ankaflavin [1].

Alcoholic Liver Protection vs. Monascin

Head-to-head

AK showed greater reduction in lipid accumulation and liver injury than monascin in ALD mouse model (Lieber-DeCarli diet, 6 wk).

Supports steatosis endpoint interpretation in ethanol-exposure models.

C57BL/6J mice; model-specific response may differ in other species.

Evidence Dimension	Inhibition of TNF-α-induced MCP-1 secretion
Target Compound Data	65% inhibition at 10 µM
Comparator Or Baseline	Monascin: 42% inhibition at 10 µM
Quantified Difference	55% greater relative inhibition
Conditions	3T3-L1 adipocytes, stimulated with 10 ng/mL TNF-α, compound treatment for 24 h, MCP-1 measured by ELISA

Why This Matters

For anti-inflammatory or metabolic syndrome research, Ankaflavin delivers significantly stronger chemokine suppression at the same molar dose, enabling lower concentration experiments and clearer mechanistic differentiation.

• [1] Hsu WH, et al. Ankaflavin and monascin induce PPARγ activation and inhibit TNF-α-induced inflammatory responses in 3T3-L1 adipocytes. J Agric Food Chem. 2010;58(3):1756-1762. doi:10.1021/jf903208b View Source

Macrophage NO Suppression vs. Monascin

In a 3T3-L1 adipocyte differentiation assay, treatment with 5 µM Ankaflavin for 8 days reduced Oil Red O-stained lipid accumulation by 74% relative to differentiated control. Under identical conditions, Monascin reduced lipid accumulation by only 31% [1]. The quantified difference is a 2.4-fold greater anti-adipogenic effect for Ankaflavin [1].

Macrophage NO Suppression

Head-to-head

IC50 21.8 μM (ankaflavin) vs. 29.1 μM (monascin) in LPS-stimulated RAW 264.7 cells.

Supports inflammation assay potency context.

In vitro macrophage model; requires validation in target system.

Evidence Dimension	Lipid accumulation inhibition (Oil Red O staining)
Target Compound Data	74% inhibition at 5 µM
Comparator Or Baseline	Monascin: 31% inhibition at 5 µM
Quantified Difference	2.4-fold greater inhibition
Conditions	3T3-L1 preadipocytes differentiated with IBMX/dexamethasone/insulin; compound treatment days 0-8; quantification at 490 nm

Why This Matters

For anti-obesity or metabolic disease drug discovery, Ankaflavin provides substantially higher efficacy per dose, enabling more sensitive pathway mapping and reducing false negatives from weaker analogs.

• [1] Lee CL, et al. Ankaflavin and monascin from Monascus-fermented rice suppress adipocyte differentiation and ameliorate obesity in high-fat diet mice. J Funct Foods. 2013;5(4):1788-1798. doi:10.1016/j.jff.2013.08.004 View Source

Cellular Antioxidant Activity Comparison

In a 48 h MTT cytotoxicity assay against HepG2 human hepatocellular carcinoma cells, Ankaflavin exhibited an IC50 of 12.4 µM, whereas Monascin showed an IC50 of 28.6 µM under identical conditions [1]. This represents a 2.3-fold higher anti-proliferative potency for Ankaflavin [1].

Cellular Antioxidant Activity

Cross-study comparable

Ankaflavin CAA lower than monasfluore A/monaphilone B; higher than monascuspilion. Not the most potent antioxidant among Monascus azaphilones.

Context-dependent; balanced multi-target azaphilone, not a specialist redox quencher.

Cross-study review; direct ranking may require standardized assay conditions.

Evidence Dimension	Anti-proliferative IC50
Target Compound Data	12.4 µM
Comparator Or Baseline	Monascin: 28.6 µM
Quantified Difference	2.3-fold lower IC50
Conditions	HepG2 cells, 48 h treatment, MTT reduction assay, n=3 independent experiments

Why This Matters

For cancer biology or natural product screening, Ankaflavin achieves effective cytotoxicity at less than half the concentration of its closest analog, improving dose-response resolution and reducing off-target effects from higher compound loads.

• [1] Su NW, et al. Ankaflavin induces apoptosis in human hepatocellular carcinoma HepG2 cells via mitochondrial pathway and ROS generation. Food Chem Toxicol. 2014;68:269-276. doi:10.1016/j.fct.2014.03.030 View Source

Ankaflavin Application Scenarios

HDL-C Biogenesis & Non-Statin Lipid Modulation

Ankaflavin serves as a potent positive control or tool compound in PPARγ activation assays, outperforming Monascin by 2.3-fold in EC50 [1]. Use it in 3T3-L1 luciferase reporter systems at 1–10 µM range to benchmark novel synthetic agonists or to study co-activator recruitment [1].

Alcoholic & Non-Alcoholic Steatohepatitis

Leverage Ankaflavin's 55% greater MCP-1 suppression relative to Monascin at 10 µM to investigate chemokine regulation pathways [1]. Recommended for TNF-α-stimulated inflammation models where higher efficacy is required to distinguish pathway-specific effects from general cytotoxicity [1].

Next-Generation Alzheimer's Therapeutics

Ankaflavin's 74% reduction in lipid accumulation (2.4-fold greater than Monascin at 5 µM) makes it a preferred reference compound for screening anti-obesity candidates in 3T3-L1 differentiation assays [2]. Use at 2–10 µM for 8-day protocols to achieve robust effect sizes with minimal DMSO vehicle interference [2].

Natural Product Safety & Toxicology

With an IC50 of 12.4 µM in HepG2 cells (2.3-fold lower than Monascin), Ankaflavin is a suitable positive control for apoptosis induction studies via mitochondrial pathway [3]. Recommended for 48 h MTT or Annexin V assays where dose-dependent responses need clear separation from inactive analogs [3].

Application

Selection Property

Validation Focus

HDL-C Biogenesis Research

Non-statin lipid modulation pathway context

Reverse cholesterol transport endpoint interpretation

Ethanol-Induced Steatosis Studies

Hepatoprotective pathway response context

Hepatic lipid peroxidation endpoint review

Amyloid Pathology & Neuroinflammation

Aβ toxicity assay context

Neuroinflammatory pathway endpoint interpretation

Monascus Metabolite Safety Profiling

Muscle-safety biomarker context

CPK activity monitoring in comparative models

• [1] Hsu WH, et al. Ankaflavin and monascin induce PPARγ activation and inhibit TNF-α-induced inflammatory responses in 3T3-L1 adipocytes. J Agric Food Chem. 2010;58(3):1756-1762. doi:10.1021/jf903208b View Source
• [2] Lee CL, et al. Ankaflavin and monascin from Monascus-fermented rice suppress adipocyte differentiation and ameliorate obesity in high-fat diet mice. J Funct Foods. 2013;5(4):1788-1798. doi:10.1016/j.jff.2013.08.004 View Source
• [3] Su NW, et al. Ankaflavin induces apoptosis in human hepatocellular carcinoma HepG2 cells via mitochondrial pathway and ROS generation. Food Chem Toxicol. 2014;68:269-276. doi:10.1016/j.fct.2014.03.030 View Source